Journal of Propulsion and Power, Ahead of Print.

In this work the effect of the injector lateral confinement on flowfields and thermal loads in the injection region of a rocket combustion chamber is investigated. The reference test case consists of a gaseous-methane/gaseous-oxygen turbulent, non-premixed flame emanating from a single shear coaxial injector. Two baseline configurations are defined in order to model different situations encountered within a hypothetical multi-injector plate: a wall-bounded configuration is chosen to investigate the injector–wall interaction, while a symmetric condition is used to mimic the mutual interaction between injectors located in the inner part of the injection plate. The effect of the lateral confinement length is assessed by means of a parametric analysis, varying this feature in a range of interest for both configurations. The analysis is performed using two-dimensional axisymmetric simulations, carried out by means of a low-Mach number, unsteady Reynolds-averaged Navier–Stokes framework employing a non-adiabatic flamelet-based turbulent combustion model. It is found that the confinement length mainly affects the recirculation region, causing wider and warmer recirculation with increasing confinement lengths and therefore increasing thermal loads in the injection plate region.

Distributed hybrid and electric propulsion systems are one of the most promising technologies to reduce aircraft emissions, resulting in research efforts to investigate new architectures and the design of optimal energy management strategies. This work defines the optimal requirements in terms of battery pack sizing and cell technology for a hybrid-electric regional wing-mounted distributed propulsion aircraft through the application of a design space exploration method. The propulsion system considered in this study is a series-parallel hybrid turboelectric power train with distributed electric fans. A set of six lithium-ion battery cell technologies was identified and experimentally characterized, including both commercially available and prototype cells at different combinations of specific energy and power. A model of the aircraft was developed and used to define the optimal energy management strategy for the hybrid turboelectric propulsion system, which was solved using dynamic programming. The design space exploration was conducted by varying the cell technology and battery storage system size; and the effects on fuel consumption, energy management strategy, and thermal management were compared.

Journal of Propulsion and Power, Ahead of Print.

Ammonium dinitramide (ADN)-based energetic ionic liquid propellants (ADN-EILPs) present considerable potential as monopropellants due to high energy density, high thermal/chemical stability, and low toxicity. Consequently, a chemical thruster system based on ADN-EILPs can be employed in the development of high-performance ultrasmall/small satellites. However, the characteristics of the ADN-EILPs present various problems in their ignition during the thruster development. To solve this problem, the authors have previously achieved the continuous-wave (CW) laser ignition of ADN-EILPs using laser absorbers composed of carbon wools. However, the conventional propellant injection of ADN-EILPs with carbon wool using high-pressure gas faces several limitations. Therefore, a propellant feed system suited for the ignition method is proposed here, as well as a conceptual model of a 0.5 U/0.5 N-class thruster operated by the CW laser ignition of ADN-EILPs (1U=100×100×100 mm). Additionally, an attempt is made to manufacture a laboratory model (LM) thruster, and its fundamental operation properties are determined. The future research implications of this study include the further observation of the combustion of the decomposed gas before its emission from the throat of the LM thruster, along with the further development of the propellant feeding system proposed in this study and the hot-fire tests performed for the feeding systems.

A variably premixed rotating detonation engine using gaseous hydrogen and air reactants is introduced to enable investigation of key cycle processes while varying the homogeneity of the reactant inlet conditions. Two chamber configurations are investigated, the first with reactants filling the entire span of a straight annular channel and the second with a slightly larger channel and a backward-facing step. The first configuration permits both premixed and non-premixed fuel injection, enabling mixing quality modulation. The second configuration is operated only at fully premixed conditions. Operating modes and detonation wave speeds are characterized using exhaust-plume imaging, while the chamber heat release field is captured by transverse imaging through a transparent outer body. Tests using the first configuration were characterized by unstable counterpropagating modes with low detonation wave speeds regardless of the state of premixing, while the second configuration rendered single-wave behavior with wave speeds up to 86% of the Chapman–Jouguet velocity. Comparisons with a simple computational fluid dynamics model of the second configuration indicate that reactant preheating significantly influences the detonation wave topology, highlighting the potential utility of the test platform for isolating key physics associated with the effects of reactant premixing, preheating, and chamber geometry on rotating detonation engine operation.

Journal of Propulsion and Power, Ahead of Print.

Journal of Propulsion and Power, Ahead of Print.

Journal of Propulsion and Power, Ahead of Print.

Journal of Propulsion and Power, Ahead of Print.